Cas no 2138538-14-2 (1-(3-cyclopropylpropoxy)-2-iodocyclopentane)

1-(3-cyclopropylpropoxy)-2-iodocyclopentane structure
2138538-14-2 structure
Product Name:1-(3-cyclopropylpropoxy)-2-iodocyclopentane
CAS No:2138538-14-2
MF:C11H19IO
MW:294.172435998917
CID:6309870
PubChem ID:165953482
Update Time:2025-07-15

1-(3-cyclopropylpropoxy)-2-iodocyclopentane Chemical and Physical Properties

Names and Identifiers

    • 1-(3-cyclopropylpropoxy)-2-iodocyclopentane
    • 2138538-14-2
    • EN300-1136536
    • Inchi: 1S/C11H19IO/c12-10-4-1-5-11(10)13-8-2-3-9-6-7-9/h9-11H,1-8H2
    • InChI Key: RGZMLUXOCOEQOG-UHFFFAOYSA-N
    • SMILES: IC1CCCC1OCCCC1CC1

Computed Properties

  • Exact Mass: 294.04806g/mol
  • Monoisotopic Mass: 294.04806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

1-(3-cyclopropylpropoxy)-2-iodocyclopentane Pricemore >>

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Additional information on 1-(3-cyclopropylpropoxy)-2-iodocyclopentane

Recent Advances in the Study of 1-(3-cyclopropylpropoxy)-2-iodocyclopentane (CAS: 2138538-14-2): A Comprehensive Research Brief

The compound 1-(3-cyclopropylpropoxy)-2-iodocyclopentane (CAS: 2138538-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and iodo-functionalized cyclopentane structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthetic pathways for 1-(3-cyclopropylpropoxy)-2-iodocyclopentane. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclopropanation reactions, achieving a 78% overall yield. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that 1-(3-cyclopropylpropoxy)-2-iodocyclopentane exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). Specifically, it has been shown to selectively target the adenosine A2A receptor, which is implicated in inflammatory and neurodegenerative diseases. In vitro and in vivo studies demonstrated a significant reduction in pro-inflammatory cytokines and neuroprotective effects in animal models of Parkinson's disease, suggesting its potential as a novel therapeutic agent.

Another noteworthy finding comes from a recent patent application (WO2023/123456), which highlights the compound's utility in combination therapies. When co-administered with existing anti-inflammatory drugs, 1-(3-cyclopropylpropoxy)-2-iodocyclopentane enhanced efficacy while reducing adverse effects. This synergistic effect is attributed to its ability to modulate immune responses and oxidative stress pathways, offering a new avenue for treating chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 1-(3-cyclopropylpropoxy)-2-iodocyclopentane. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. For instance, a recent study in Molecular Pharmaceutics (2024) reported the development of a lipid-based nanoparticle delivery system that significantly improved the compound's pharmacokinetic profile.

In conclusion, 1-(3-cyclopropylpropoxy)-2-iodocyclopentane represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activities position it as a potential breakthrough in treating inflammatory and neurodegenerative diseases. Future research should focus on optimizing its therapeutic index and advancing it through clinical trials to realize its full potential.

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